Cas no 55370-28-0 (ethyl 6-bromothieno[3,4-d][1,3]dioxole-4-carboxylate)
55370-28-0 structure
Product Name:ethyl 6-bromothieno[3,4-d][1,3]dioxole-4-carboxylate
CAS No:55370-28-0
MF:C8H7BrO4S
MW:279.107780694962
CID:2146784
PubChem ID:12197947
Update Time:2025-04-21
ethyl 6-bromothieno[3,4-d][1,3]dioxole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 6-bromothieno[3,4-d][1,3]dioxole-4-carboxylate
- 3,4-Methylenedioxy-2-bromo-5-ethoxycarbonyl thiophene
- SCHEMBL8541114
- 55370-28-0
- DB-319516
- ZLPMCCLBQXWJLP-UHFFFAOYSA-N
-
- Inchi: 1S/C8H7BrO4S/c1-2-11-8(10)6-4-5(7(9)14-6)13-3-12-4/h2-3H2,1H3
- InChI Key: ZLPMCCLBQXWJLP-UHFFFAOYSA-N
- SMILES: BrC1=C2C(=C(C(=O)OCC)S1)OCO2
Computed Properties
- Exact Mass: 277.92484Da
- Monoisotopic Mass: 277.92484Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 73Ų
ethyl 6-bromothieno[3,4-d][1,3]dioxole-4-carboxylate Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
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